Cas no 1805602-51-0 (5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid
• CAS No: 1805602-51-0
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4887910
• Update Time: 2025-06-13

5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid

• Inchi： 1S/C9H9F2NO3/c1-4-5(2-7(13)14)9(15)12-3-6(4)8(10)11/h3,8H,2H2,1H3,(H,12,15)(H,13,14)
• InChI Key： VICPIMPDRZJWJB-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(CC(=O)O)=C1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4

Additional information on 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid

Introduction to 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic Acid (CAS No. 1805602-51-0)

5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1805602-51-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine derivative class, a group known for its diverse biological activities and therapeutic potential. The presence of both difluoromethyl and hydroxy functional groups, along with a methyl substituent, endows this molecule with unique chemical properties that make it a promising candidate for further research and development.

The structural features of 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid contribute to its potential utility in the synthesis of novel bioactive molecules. The difluoromethyl group, in particular, is well-documented for its role in enhancing metabolic stability and binding affinity in drug candidates. This modification often improves the pharmacokinetic profile of small molecules, making them more suitable for clinical applications. Additionally, the hydroxy group introduces polarity and hydrogen bonding capabilities, which can be critical for interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The specific arrangement of functional groups in 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid suggests potential interactions with multiple biological pathways. For instance, the methylpyridine core is a common motif found in active pharmaceutical ingredients (APIs) due to its ability to modulate enzyme activity and receptor binding.

Current research endeavors are focusing on leveraging computational chemistry and high-throughput screening techniques to identify novel derivatives of this compound with enhanced efficacy and reduced side effects. The difluoromethyl moiety, when incorporated into drug molecules, has been associated with improved bioavailability and resistance to metabolic degradation. This makes 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid a valuable scaffold for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The structural framework of 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid aligns well with the binding pockets of several kinases, suggesting that it could serve as a lead compound for further optimization.

Moreover, the hydroxy group provides an opportunity for further functionalization through derivatization strategies. This flexibility allows chemists to tailor the properties of the molecule to specific biological targets. For example, esterification or amidation of the carboxylic acid moiety could yield derivatives with improved solubility or tissue penetration.

The synthesis of 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid presents both challenges and opportunities for synthetic chemists. While the availability of starting materials and established synthetic routes can facilitate production, optimizing yields and purity remains critical for pharmaceutical applications. Advances in green chemistry principles have also prompted researchers to explore more sustainable synthetic methodologies, which could reduce environmental impact without compromising efficiency.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetic acid (CAS No. 1805602-51-0) represents a promising compound with significant potential in drug discovery and development. Its unique structural features and demonstrated biological relevance make it a valuable asset for medicinal chemists seeking to design innovative therapeutics. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an increasingly important role in addressing unmet medical needs.